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Compound of Interest

Compound Name: Chlorthiophos

Cat. No.: B166581

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorthiophos is an organophosphate insecticide and acaricide. Due to its potential toxicity
and the enforcement of maximum residue limits (MRLS) in food and environmental samples,
sensitive and selective analytical methods are required for its detection and quantification. Gas
chromatography coupled with mass spectrometry (GC-MS), particularly tandem mass
spectrometry (GC-MS/MS), offers a robust and reliable platform for the analysis of
Chlorthiophos residues. This application note provides a detailed protocol for the analysis of
Chlorthiophos in a food matrix using the QUEChERS sample preparation method followed by
GC-MS/MS analysis.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the analysis of
Chlorthiophos isomers using the described methodology.
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Parameter Chlorthiophos-1 Chlorthiophos-2 Chlorthiophos-3
Retention Time (min) 18.94 19.12 Not specified
Precursor lon (m/z) 256.9 324.9 324.9
Product lon 1 (m/z) 239.0 268.9 268.9
Collision Energy 1

14 14 14
(eV)
Product lon 2 (m/z) 193.0 205.0 205.0
Collision Energy 2

» 22 18 18

(eV)
Limit of Detection 10 ua/k 10 ua/k 10 ua/k

< < <
(LOD) Ha/Kg Ha/Kg Ha/Kg
Limit of Quantification 10 ualk 10 ualk 10 ua/k

< 10 ugikg < 10 ugikg < 10 ugikg
(LOQ)
Recovery (%) 70-120% 70-120% 70-120%

Experimental Protocols
Sample Preparation: QUEChERS Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a widely
adopted sample preparation technique for the analysis of pesticide residues in food matrices.

Materials:

Homogenized sample (e.g., fruit or vegetable)

Acetonitrile (ACN), HPLC grade

Magnesium sulfate (MgSOa), anhydrous

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent
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C18 sorbent

Graphitized carbon black (GCB) - optional, for samples with high pigment content

50 mL polypropylene centrifuge tubes

15 mL polypropylene centrifuge tubes

Centrifuge

Vortex mixer

Procedure:

Weigh 10 g of the homogenized sample into a 50 mL centrifuge tube.
Add 10 mL of acetonitrile to the tube.

Cap the tube and vortex vigorously for 1 minute.

Add 4 g of anhydrous MgSOa4 and 1 g of NaCl to the tube.
Immediately cap and shake vigorously for 1 minute.

Centrifuge the tube at >3000 x g for 5 minutes.

Transfer the upper acetonitrile layer to a 15 mL centrifuge tube containing 150 mg PSA, 900
mg anhydrous MgSOa, and 150 mg C18.

Vortex for 30 seconds.
Centrifuge at 23000 x g for 5 minutes.

The supernatant is ready for GC-MS analysis.

GC-MS/MS Analysis

Instrumentation:
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e Gas chromatograph equipped with a tandem mass spectrometer (GC-MS/MS).

e Capillary column: e.g., Rxi-5ms (30 m x 0.25 mm ID, 0.25 um film thickness) or equivalent.

GC Parameters:

Injector Temperature: 250 °C

« Injection Mode: Splitless

e Injection Volume: 1 pL

e Carrier Gas: Helium

e Flow Rate: 1.0 mL/min (constant flow)

e Oven Temperature Program:

o

Initial temperature: 70 °C, hold for 2 minutes

[¢]

Ramp 1: 25 °C/min to 150 °C

[¢]

Ramp 2: 3 °C/min to 200 °C

[e]

Ramp 3: 8 °C/min to 280 °C, hold for 10 minutes

MS/MS Parameters:

lonization Mode: Electron Impact (El)

lon Source Temperature: 230 °C

Transfer Line Temperature: 280 °C

Acquisition Mode: Multiple Reaction Monitoring (MRM)

Visualizations

MRM Transitions: Refer to the Quantitative Data Summary table.
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Sample Homogenization

10g sample + 10mL ACN

QUECHhERS Extraction
(Acetonitrile, MgSO4, NaCl)
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lean Extract

GC-MS/MS Analysis

:

Data Acquisition and Processing
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Caption: Experimental workflow for Chlorthiophos analysis.
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Caption: Logical relationships in the analytical process.

 To cite this document: BenchChem. [Application Note: Analysis of Chlorthiophos using Gas
Chromatography-Mass Spectrometry (GC-MS)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b166581#gas-chromatography-mass-
spectrometry-for-chlorthiophos-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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